![molecular formula C15H12N2O6S2 B4281082 4-{[3-({[3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-2-thienyl]amino}-4-oxo-2-butenoic acid](/img/structure/B4281082.png)
4-{[3-({[3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-2-thienyl]amino}-4-oxo-2-butenoic acid
Overview
Description
4-{[3-({[3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-2-thienyl]amino}-4-oxo-2-butenoic acid is a useful research compound. Its molecular formula is C15H12N2O6S2 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 380.01367845 g/mol and the complexity rating of the compound is 582. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
4-{[3-({[3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-2-thienyl]amino}-4-oxo-2-butenoic acid, due to its complex structure, is involved in various synthesis and chemical reaction processes. For instance, it has been utilized in the synthesis of 4-Methoxycarbonyl-2-Methyl-1,3-oxazole, where it undergoes reactions involving esters of substituted monobasic acids, acylation, and cyclization processes (White, Kranemann, & Kuntiyong, 2003). Additionally, its derivatives have been synthesized for the creation of heterocyclic systems, as evidenced by the preparation of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and its use in synthesizing various N3-protected heterocycles (Selič, Grdadolnik, & Stanovnik, 1997).
Biological Activity and Applications
This compound has also been investigated for its potential biological activities. For example, derivatives of 4-aryl-2-tert-butylamino-4-oxo-2-butenoic acids, closely related to the main compound, have shown moderate antimicrobial and analgesic activities, indicating its potential in pharmacological research (Koz’minykh, Belyaev, Koz’minykh, Odegova, & Makhmudov, 2004). Similarly, its analogs in the synthesis of 4-aryl-2-N-morpholino-4-oxo-2-butenoic acids have also been studied for their antimicrobial and analgesic properties (Koz’minykh, Belyaev, Koz’minykh, Makhmudov, & Odegova, 2004).
In another study, L-2-Amino-4-methoxy-trans-3-butenoic acid, a structurally related compound, was isolated from Pseudomonas aeruginosa and notedfor its inhibitory effects on the growth of Bacillus species, with this inhibition being reversible by various amino acids. This indicates a potential application in antimicrobial research (Scannel, Pruess, Demny, Sello, & Williams, 1972).
Synthesis of Heterocyclic Systems
This compound is also used in the synthesis of complex heterocyclic systems. For example, research has shown the preparation of compounds like pyrido[3',2':4,5]thieno[3,2‐d]pyrimidines and related fused systems using derivatives of the compound. Such studies contribute significantly to the field of organic and medicinal chemistry, where heterocyclic compounds play a crucial role (Bakhite, Al‐Sehemi, & Yamada, 2005).
Antioxidant Properties
Investigations into its antioxidant properties have also been conducted. Compounds like 2-amino 3-hydroxymethyl 4-aryl 4-oxo 2-butenoic acids, closely related to the main compound, have been synthesized and evaluated for their ability to scavenge superoxide anions, showcasing the compound's potential in antioxidant research (Point, Coudert, Léal, Rubat, Sautou-Miranda, Chopineau, & Couquelet, 1998).
Properties
IUPAC Name |
(E)-4-[[3-[(3-methoxycarbonylthiophen-2-yl)carbamoyl]thiophen-2-yl]amino]-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O6S2/c1-23-15(22)9-5-7-25-14(9)17-12(21)8-4-6-24-13(8)16-10(18)2-3-11(19)20/h2-7H,1H3,(H,16,18)(H,17,21)(H,19,20)/b3-2+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICNHZBGCTFHWFN-NSCUHMNNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)NC(=O)C2=C(SC=C2)NC(=O)C=CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(SC=C1)NC(=O)C2=C(SC=C2)NC(=O)/C=C/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.